Cas no 302809-22-9 (N-(3,4-Dimethylphenyl)-5-oxoprolinamide)

• Product Name: N-(3,4-Dimethylphenyl)-5-oxoprolinamide
• CAS No: 302809-22-9
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 3056565
• PubChem ID: 3098850
• Update Time: 2025-07-22

N-(3,4-Dimethylphenyl)-5-oxoprolinamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-Dimethylphenyl)-5-oxoprolinamide
• AKOS000608096
• SMR000118581
• STK894444
• AKOS016338764
• AG-690/36004043
• MLS000121177
• Oprea1_850482
• HMS2346G20
• SR-01000317874
• CHEMBL1896565
• Oprea1_785650
• 5-Oxo-pyrrolidine-2-carboxylic acid (3,4-dimethyl-phenyl)-amide
• SR-01000317874-1
• 302809-22-9
• Z27803774
• N-(3,4-dimethylphenyl)-5-oxo-2-pyrrolidinecarboxamide
• BBL021727

• Inchi： 1S/C13H16N2O2/c1-8-3-4-10(7-9(8)2)14-13(17)11-5-6-12(16)15-11/h3-4,7,11H,5-6H2,1-2H3,(H,14,17)(H,15,16)
• InChI Key： BURVMWJGQAAQFY-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(NC2=CC=C(C)C(C)=C2)=O)N1

Computed Properties

• Exact Mass: 232.121177757Da
• Monoisotopic Mass: 232.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 518.9±50.0 °C at 760 mmHg
• Flash Point: 219.7±30.3 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

N-(3,4-Dimethylphenyl)-5-oxoprolinamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(3,4-Dimethylphenyl)-5-oxoprolinamide

Comprehensive Overview of N-(3,4-Dimethylphenyl)-5-oxoprolinamide (CAS No. 302809-22-9): Properties, Applications, and Research Insights

N-(3,4-Dimethylphenyl)-5-oxoprolinamide (CAS No. 302809-22-9) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This 5-oxoproline derivative is characterized by a dimethylphenyl substituent, which enhances its lipophilicity and bioavailability, making it a subject of interest in drug discovery and development. Researchers are increasingly exploring its role as a bioactive intermediate in synthesizing novel therapeutic agents.

The compound's molecular structure combines a prolineamide backbone with an aromatic 3,4-dimethylphenyl group, offering a balance between rigidity and flexibility. This design is particularly valuable in targeting enzymes or receptors where conformational adaptability is crucial. Recent studies highlight its potential as a scaffold for kinase inhibitors, aligning with current trends in precision medicine and targeted cancer therapies—a hot topic in 2024's biomedical landscape.

From a synthetic chemistry perspective, 302809-22-9 serves as a versatile building block. Its amide linkage and ketone functionality allow for diverse modifications, enabling researchers to create libraries of analogs for structure-activity relationship (SAR) studies. This aligns with the growing demand for fragment-based drug design (FBDD) approaches, frequently searched in academic and industrial R&D circles.

Analytical characterization of N-(3,4-Dimethylphenyl)-5-oxoprolinamide typically involves advanced techniques like HPLC-MS and NMR spectroscopy. The compound's stability profile under various pH conditions makes it suitable for formulation studies, another trending topic in pharmaceutical development forums. Its logP value suggests moderate membrane permeability, a key consideration in blood-brain barrier penetration studies—a frequently searched term in neuropharmacology.

Environmental and safety assessments indicate that this compound follows standard handling protocols for research chemicals, with no special hazards beyond typical laboratory precautions. Its low ecotoxicity profile makes it attractive for sustainable chemistry applications, addressing the rising interest in green chemistry principles among synthetic chemists.

In metabolic studies, the 5-oxoprolinamide moiety demonstrates interesting biotransformation pathways, potentially interacting with glutathione metabolism—a subject of numerous PubMed queries. This pharmacological dimension adds to its appeal as a multifunctional pharmacophore in medicinal chemistry projects.

The commercial availability of CAS 302809-22-9 through specialty chemical suppliers has increased in recent years, reflecting growing research demand. Pricing trends show stability, making it accessible for academic and industrial labs exploring small molecule therapeutics—a dominant theme in current grant-funded research.

Patent literature reveals innovative applications of this scaffold in anti-inflammatory formulations and neuroprotective agents, addressing two major healthcare challenges frequently searched in medical databases. Its structural similarity to endogenous metabolites suggests potential in metabotropic receptor modulation, an area of intense pharmacological investigation.

Future research directions for N-(3,4-Dimethylphenyl)-5-oxoprolinamide may explore its utility in proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation strategies—cutting-edge topics in drug discovery circles. Its balanced physicochemical properties position it well for these emerging technologies.

For researchers considering this compound, thorough QSAR modeling is recommended to predict its interactions with biological targets—a practice increasingly enhanced by AI-driven drug discovery platforms. The compound's crystallographic data, where available, can significantly aid in structure-based design efforts.

In summary, 302809-22-9 represents a promising chemical entity bridging multiple disciplines. Its evolving applications mirror contemporary research priorities while offering unexplored potential in addressing unmet medical needs—making it a compound worth watching in coming years.